Cas no 2679826-53-8 (rac-benzyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate)

• Product Name: rac-benzyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2679826-53-8
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5631258
• PubChem ID: 165943034
• Update Time: 2025-07-16

rac-benzyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• EN300-28291675
• 2679826-53-8
• rac-benzyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate

• Inchi： 1S/C16H21NO5/c18-13-11-22-16(14(13)19)6-8-17(9-7-16)15(20)21-10-12-4-2-1-3-5-12/h1-5,13-14,18-19H,6-11H2/t13-,14-/m1/s1
• InChI Key： QIKMMDISWMYFER-ZIAGYGMSSA-N
• SMILES： O1C[C@H]([C@H](C21CCN(C(=O)OCC1C=CC=CC=1)CC2)O)O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2Ų

Additional information on rac-benzyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate

Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate: A Novel Scaffold for Targeted Therapeutic Applications

Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate represents a structurally unique compound with potential applications in pharmaceutical research and drug development. This molecule features a 3R,4R stereochemistry configuration, which is critical for its biological activity. The 3,4-dihydroxy functional groups and the 1-oxa-8-aza heterocyclic core contribute to its distinct chemical properties, making it a promising candidate for further exploration in therapeutic contexts. The rac-benzyl substituent adds additional complexity to its molecular framework, enhancing its potential for modulating biological pathways.

Recent studies have highlighted the significance of 3R,4R stereochemistry in drug design, particularly in compounds targeting G protein-coupled receptors (GPCRs) and ion channels. The 3,4-dihydroxy moieties are known to interact with specific protein domains, enabling precise modulation of cellular signaling. The 1-oxa-8-aza heterocycle, a key structural element of this compound, has been shown to exhibit high affinity for enzymes involved in metabolic pathways, such as phosphatases and kinases. These features collectively position Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate as a potential scaffold for the development of novel therapeutics.

The rac-benzyl group in this compound is particularly noteworthy for its ability to influence drug metabolism and pharmacokinetic profiles. Benzyl derivatives are commonly used in pharmaceuticals due to their favorable solubility and metabolic stability. The presence of the rac-benzyl substituent may enhance the compound's bioavailability and reduce potential side effects, making it a valuable candidate for further preclinical evaluation. Researchers have recently demonstrated that benzyl-based molecules can effectively modulate the activity of enzymes involved in neurodegenerative diseases, such as Parkinson's and Alzheimer's, suggesting a potential therapeutic role for this compound.

Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate has also been investigated for its potential applications in anti-inflammatory and immunomodulatory therapies. The 3R,4R stereochemistry and 3,4-dihydroxy functional groups have been shown to interact with cytokine receptors and inflammatory mediators, potentially reducing chronic inflammation. Recent studies have focused on the role of 1-oxa-8-aza heterocycles in suppressing the activity of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest that this compound could be a promising candidate for the treatment of autoimmune disorders and inflammatory conditions.

Advancements in synthetic chemistry have enabled the efficient production of Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate, making it more accessible for research and development. The 1-oxa-8-aza heterocycle is synthesized through a series of catalytic reactions, including ring-closing metathesis and oxidation steps. These synthetic strategies have been optimized to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. The rac-benzyl group is typically introduced through a coupling reaction with appropriate benzyl derivatives, further refining the molecular structure.

Emerging research has also explored the potential of Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate in the context of cancer therapy. The 3R,4R stereochemistry and 3,4-dihydroxy moieties have been shown to modulate the activity of tumor-associated enzymes, such as matrix metalloproteinases (MMPs), which play a critical role in cancer metastasis. Additionally, the 1-oxa-8-aza heterocycle has been implicated in the inhibition of angiogenesis, a key process in tumor growth. These findings highlight the potential of this compound as a multifunctional agent in oncology.

Recent studies have further emphasized the importance of Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate in the development of targeted therapies for neurological disorders. The 3R,4R stereochemistry and 3,4-dihydroxy groups have been shown to interact with synaptic proteins, potentially enhancing neuronal function and synaptic plasticity. Researchers have also explored the role of 1-oxa-8-aza heterocycles in modulating the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia.

The rac-benzyl substituent in this compound has also been linked to its potential as a prodrug. Prodrug strategies involve the modification of a compound to improve its solubility, stability, and targeting efficiency. The rac-benzyl group can be cleaved in vivo under specific enzymatic conditions, releasing the active form of the molecule. This approach has been successfully applied to other benzyl-based compounds, suggesting that Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate could be tailored for improved therapeutic outcomes.

Furthermore, the 1-oxa-8-aza heterocycle has been shown to exhibit high affinity for enzymes involved in the metabolism of neurotransmitters, such as monoamine oxidases (MAOs). This property has led to its investigation as a potential therapeutic agent for mood disorders and neurodegenerative diseases. The 3R,4R stereochemistry and 3,4-dihydroxy groups may further enhance its efficacy by modulating the activity of these enzymes, providing a more targeted approach to treatment.

Recent advancements in computational modeling have also provided insights into the potential applications of Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate. Molecular docking studies have predicted its interactions with various protein targets, including ion channels, receptors, and enzymes. These computational tools have been instrumental in identifying potential therapeutic applications and guiding the design of more effective derivatives. The rac-benzyl group has also been modeled to assess its impact on drug metabolism and pharmacokinetic properties, further supporting its role in pharmaceutical development.

As research into this compound continues, the 3R,4R stereochemistry and 3,4-dihydroxy functional groups are expected to play a central role in its therapeutic potential. The 1-oxa-8-aza heterocycle, combined with the rac-benzyl substituent, offers a unique molecular framework that can be further optimized for specific therapeutic applications. The continued exploration of Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate is likely to yield new insights into its biological activity and expand its potential use in medicine.

In conclusion, Rac-Benzyl (3R,4R)-3,4-Dihydroxy-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate is a structurally unique compound with significant potential in pharmaceutical research. Its 3R,4R stereochemistry, 3,4-dihydroxy functional groups, and 1-oxa-8-aza heterocycle contribute to its distinct chemical properties, making it a promising candidate for the development of novel therapeutics. The rac-benzyl substituent further enhances its potential for modulating biological pathways, offering a versatile platform for further exploration in drug design and development.